Cas no 27509-28-0 (2-methyl-5-(1h-pyrazol-5-yl)pyridine)

• Product Name: 2-methyl-5-(1h-pyrazol-5-yl)pyridine
• CAS No: 27509-28-0
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 1432044
• PubChem ID: 2805912
• Update Time: 2025-04-20

2-methyl-5-(1h-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(1h-pyrazol-5-yl)pyridine
• ZINC01172274
• 2-Methyl-5-(pyrazol-3(5)-yl)pyridin
• (2-methyl-2H-tetrazol-5-yl)-bis-(toluene-4-sulfonyl)-amine
• MCULE-6574897153
• Ambcb6450324
• 2-Methyl-5-&lt
• bis-(p-toluolsulfonyl)-amino&gt
• -tetrazol
• AC1LPTPB
• STK917444
• 2-methyl-5-(1(2)H-pyrazol-3-yl)-pyridine
• AKOS003206127
• pyrazol-3(5)-yl&gt
• pyridin
• ZINC01172274; 2-Methyl-5-(pyrazol-3(5)-yl)pyridin; (2-methyl-2H-tetrazol-5-yl)-bis-(toluene-4-sulfonyl)-amine; MCULE-6574897153; Ambcb6450324; 2-Methyl-5-< bis-(p-toluolsulfonyl)-amino> -tetrazol; AC1LPTPB; STK917444; 2-methyl-5-(1(2)H-pyrazol-3-yl)-pyridine; AKOS003206127; 2-Methyl-5-< pyrazol-3(5)-yl> pyridin;
• Pyridine, 10
• 2-Methyl-5-(1H-pyrazol-3-yl)pyridine
• SCHEMBL1763477
• HMS1434M12
• BDBM21622
• Maybridge3_001332
• CHEMBL260289
• DB-377618
• 27509-28-0
• SCHEMBL12490020
• IDI1_012719

• Inchi： 1S/C9H9N3/c1-7-2-3-8(6-10-7)9-4-5-11-12-9/h2-6H,1H3,(H,11,12)
• InChI Key： FOYWCEUVVIHJKD-UHFFFAOYSA-N
• SMILES： N1C(=CC=N1)C1=CN=C(C)C=C1

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų